Cas no 196599-48-1 (2,4-Pentadiyn-1-ol,5-(4-ethoxyphenyl)-)

• Product name: 2,4-Pentadiyn-1-ol,5-(4-ethoxyphenyl)-
• CAS No: 196599-48-1
• MF: C₁₃H₁₂O₂
• MW: 200.23318
• CID: 116972
• PubChem ID: 10821897

2,4-Pentadiyn-1-ol,5-(4-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadiyn-1-ol,5-(4-ethoxyphenyl)-
• 2,4-Pentadiyn-1-ol,5-(4-ethoxyphenyl)-(9CI)
• 5-(4-ethoxyphenyl)penta-2,4-diyn-1-ol
• 196599-48-1

• Inchi： InChI=1S/C13H12O2/c1-2-15-13-9-7-12(8-10-13)6-4-3-5-11-14/h7-10,14H,2,11H2,1H3
• InChI Key： PWDJWRNYJOXQKS-UHFFFAOYSA-N
• SMILES： OCC#CC#CC1C=CC(OCC)=CC=1

Computed Properties

• Exact Mass: 200.08376
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46